Cas no 31683-77-9 (Urea,N-2-propen-1-yl-N'-(1,2,3,6-tetrahydro-1,3-dimethyl-2,6-dioxo-4-pyrimidinyl)-)

• Product Name: Urea,N-2-propen-1-yl-N'-(1,2,3,6-tetrahydro-1,3-dimethyl-2,6-dioxo-4-pyrimidinyl)-
• CAS No: 31683-77-9
• MF: C₁₀H₁₄N₄O₃
• MW: 238.243161678314
• CID: 306983
• PubChem ID: 208129
• Update Time: 2025-04-19

Urea,N-2-propen-1-yl-N'-(1,2,3,6-tetrahydro-1,3-dimethyl-2,6-dioxo-4-pyrimidinyl)- Chemical and Physical Properties

Names and Identifiers

• Urea,N-2-propen-1-yl-N'-(1,2,3,6-tetrahydro-1,3-dimethyl-2,6-dioxo-4-pyrimidinyl)-
• 1-(1,3-dimethyl-2,6-dioxopyrimidin-4-yl)-3-prop-2-enylurea
• Urea, 1-allyl-3-(1,2,3,6-tetrahydro-1,3-dimethyl-2,6-dioxo-4-pyrimidinyl)-
• 1-Allyl-3-(2,4-diketo-1,3-dimethyl-1,2,3,4-tetrahydropyrimidin-6-yl)urea
• Uracil, 1,3-dimethyl-5-(allylurea)-
• DTXSID30185571
• 1-Allyl-3-(1,2,3,6-tetrahydro-1,3-dimethyl-2,6-dioxo-4-pyrimidinyl)urea
• 31683-77-9

• Inchi： 1S/C10H14N4O3/c1-4-5-11-9(16)12-7-6-8(15)14(3)10(17)13(7)2/h4,6H,1,5H2,2-3H3,(H2,11,12,16)
• InChI Key： VCRQYMOTJRUFFN-UHFFFAOYSA-N
• SMILES： O=C1N(C)C(C=C(NC(NCC=C)=O)N1C)=O

Computed Properties

• Exact Mass: 238.10672
• Monoisotopic Mass: 238.10659032g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 402
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 81.8Ų

Experimental Properties

• PSA: 81.75